Cas no 1806928-65-3 (Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate
• CAS No: 1806928-65-3
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4806198
• Update Time: 2025-05-20

Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate

• Inchi： 1S/C8H5F3INO2/c1-15-8(14)3-2-4(12)13-6(5(3)9)7(10)11/h2,7H,1H3
• InChI Key： UCWIPLRYWLEIMU-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate

Professional Introduction to Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate (CAS No. 1806928-65-3)

Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate, identified by its CAS number 1806928-65-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological potential.

The molecular structure of Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate incorporates several key functional groups, including a difluoromethyl group, a fluoro substituent, and an iodopyridine core. These features contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents. The presence of the iodine atom, in particular, enhances its reactivity and allows for further functionalization through cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. The difluoromethyl group, a well-documented pharmacophore, is known to improve metabolic stability and binding affinity in drug candidates. Similarly, the fluoro atom can modulate pharmacokinetic properties, including bioavailability and half-life. The combination of these elements in Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate makes it an attractive building block for medicinal chemists.

The pharmaceutical industry has increasingly leveraged pyridine-based compounds in the development of drugs targeting various diseases. For instance, recent studies have highlighted the potential of pyridine derivatives in oncology, particularly as kinase inhibitors. The structural features of Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate align well with the requirements for such inhibitors, offering a promising lead compound for further investigation.

One of the most compelling aspects of this compound is its utility in synthetic chemistry. The iodopyridine core serves as an excellent precursor for Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of diverse aryl groups. This flexibility enables the generation of a wide array of derivatives with tailored biological properties. Moreover, the ester functionality at the 4-position provides an additional point for chemical modification, facilitating the synthesis of more complex molecules.

The application of computational methods has further enhanced the understanding and optimization of Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate. Molecular modeling studies have revealed insights into its interactions with biological targets, guiding the design of more potent and selective drug candidates. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process from hit identification to lead optimization.

In clinical research, pyridine-based compounds have demonstrated efficacy across multiple therapeutic areas. For example, certain pyridine derivatives have shown promise in treating inflammatory diseases by modulating immune responses. The structural motifs present in Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate suggest that it may exhibit similar immunomodulatory effects, although further preclinical studies are necessary to confirm this hypothesis.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps include halogenation, carboxylation, and protection-deprotection strategies to achieve the desired functionalization. Advanced synthetic techniques, such as palladium-catalyzed reactions and transition-metal-mediated transformations, are often employed to ensure high yields and purity.

The growing interest in fluorinated compounds underscores their importance in modern medicine. The ability to introduce fluorine atoms into molecular structures has led to significant advancements in drug design. Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate exemplifies this trend by incorporating multiple fluorinated moieties, which are expected to enhance its pharmacological profile.

Economic considerations also play a crucial role in the development and commercialization of new drugs. The availability of cost-effective synthetic routes is essential for ensuring affordability and accessibility. Researchers have been exploring sustainable methods for producing pyridine derivatives, including green chemistry approaches that minimize waste and energy consumption.

The regulatory landscape governing pharmaceuticals continues to evolve, necessitating rigorous testing and documentation throughout the drug development process. Methyl 2-(difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxylate must undergo comprehensive characterization before it can be considered for clinical trials. This includes spectroscopic analysis, chromatographic purification, and stability studies to ensure its safety and efficacy.

In conclusion, Methyl 2-(difluoromethyl)-3-fluoro-6-\(iodopyridine\)-4-carboxylate (CAS No. \(1806928-65-3\)) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with broad applications in medicine. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.